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Compound of Interest

Compound Name: Cupric chloride hydrate

Cat. No.: B088998 Get Quote

Essential safety and logistical information for researchers, scientists, and drug development

professionals on the proper handling and disposal of cupric chloride hydrate.

Cupric chloride hydrate (CuCl₂·2H₂O) is a common laboratory reagent that, while valuable in

various applications, necessitates careful handling due to its hazardous properties.[1][2]

Adherence to strict safety protocols is paramount to ensure the well-being of laboratory

personnel and to minimize environmental impact. This guide provides a detailed operational

plan, disposal procedures, and essential safety data to facilitate the safe and effective use of

this compound.

Hazard Identification and Personal Protective
Equipment (PPE)
Cupric chloride hydrate is classified as hazardous, being harmful if swallowed or in contact

with skin, causing serious eye damage, and being very toxic to aquatic life.[1][2] Therefore, a

comprehensive PPE strategy is the first line of defense.

Recommended Personal Protective Equipment:
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Protection Type Specific Recommendations Rationale

Eye and Face Protection
Chemical splash goggles or a

face shield.[1][3]

To protect against accidental

splashes that can cause

serious eye damage.[2]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab

coat or apron.[3][4]

To prevent skin irritation and

absorption, as the substance is

harmful in contact with skin.[2]

Respiratory Protection

A NIOSH-approved respirator

with a dust cartridge should be

used when engineering

controls are insufficient or

when handling large quantities

that may generate dust.[4]

To avoid inhalation of dust,

which can cause respiratory

tract irritation.[5]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling cupric chloride hydrate is crucial for maintaining a safe

laboratory environment.

1. Preparation and Engineering Controls:

Ventilation: Always handle cupric chloride hydrate in a well-ventilated area, preferably

within a chemical fume hood, to keep airborne concentrations below exposure limits.[1][4]

Emergency Equipment: Ensure that an approved eyewash station and safety shower are

readily accessible and in good working order.[4]

Container Inspection: Before use, inspect the container for any damage or leaks.

2. Weighing and Dispensing:

Minimize Dust: Handle the solid material carefully to minimize the formation of dust.[6]
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Use of Tools: Use a spatula or scoop for transferring the powder. Avoid pouring directly from

large containers to smaller ones to prevent spills and dust generation.

Weighing Paper/Boat: Place weighing paper or a weighing boat on the balance before taring.

Carefully add the desired amount of cupric chloride hydrate.

3. Solution Preparation:

Order of Addition: When preparing solutions, slowly add the cupric chloride hydrate to the

solvent (e.g., water) while stirring to ensure proper dissolution and to avoid splashing.

Exothermic Reaction: Be aware that dissolving cupric chloride hydrate in water can

generate heat.

4. Post-Handling Procedures:

Hand Washing: Thoroughly wash hands with soap and water after handling the chemical,

even if gloves were worn.[3][4]

Decontamination: Clean all equipment and the work area thoroughly after use.

Storage: Store cupric chloride hydrate in a tightly closed, properly labeled container in a

cool, dry, and well-ventilated area, away from incompatible materials such as strong

oxidizing agents and metals.[4][7] It is deliquescent, meaning it can absorb moisture from the

air.[4]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[2][4]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing. Seek medical attention if irritation

persists.[1][4]

Inhalation

Move the victim to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.[4][5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. If the person is conscious, give them 1-2

glasses of water or milk to drink. Call a poison

control center or doctor immediately.[4][8]

Accidental Release Measures: In case of a spill, evacuate unnecessary personnel from the

area. Wearing appropriate PPE, contain the spill with sand or an absorbent material.[4]

Carefully sweep or scoop up the spilled material and place it in a sealed, properly labeled

container for disposal.[3][4] Ventilate the area and wash the spill site after the material has

been collected.[8]

Disposal Plan
Proper disposal of cupric chloride hydrate and its waste is essential to prevent environmental

contamination.

Waste Collection: Collect all waste material, including contaminated PPE and cleaning

materials, in a designated and properly labeled hazardous waste container.

Container Labeling: The waste container must be clearly labeled as "Hazardous Waste" and

include the chemical name "Cupric Chloride Hydrate."
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Disposal Method: Dispose of the hazardous waste through a licensed and approved waste

disposal facility. Do not dispose of it down the drain or in the regular trash.[7] All disposal

practices must be in accordance with federal, state, and local regulations.

Quantitative Safety Data
Parameter Value Reference

OSHA PEL (Permissible

Exposure Limit) for Copper

Dusts and Mists (as Cu)

1 mg/m³ [4]

ACGIH TLV (Threshold Limit

Value) for Copper Dusts and

Mists (as Cu)

1 mg/m³ [4]

Oral LD50 (Rat) 336 mg/kg [8]

Molecular Weight 170.48 g/mol [4]

Specific Gravity 2.51 g/mL @ 20°C [4]

Melting Point 100°C [4]
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Workflow for Safe Handling of Cupric Chloride Hydrate
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Caption: A logical workflow for the safe handling of cupric chloride hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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